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Compound of Interest

Compound Name: Amastatin hydrochloride

Cat. No.: B1662887

Mechanism of Action and Target Specificity

Both Amastatin and Ubenimex function as competitive, reversible inhibitors of zinc-dependent
aminopeptidases. They mimic the transition state of peptide hydrolysis, thereby blocking the
active site of these enzymes. The primary distinction between them lies in their inhibitory
profiles against different classes of aminopeptidases.

Ubenimex (Bestatin) is primarily known as a potent inhibitor of Aminopeptidase N (APN/CD13),
Aminopeptidase B (APB), and Leukotriene A4 hydrolase (LTA4H).[1][2][3] Its action on CD13 is
linked to its anti-tumor effects, while its immunomodulatory properties are thought to arise from
preventing the degradation of bioactive peptides like enkephalins.[2][3][4]

Amastatin hydrochloride exhibits a different and, in some cases, broader specificity. It is a
potent inhibitor of Aminopeptidase A (APA), Aminopeptidase N (APN/CD13), and
Leucyl/cystinyl aminopeptidase (LNPEP/oxytocinase).[5][6][7] Critically, unlike Ubenimex,
Amastatin does not inhibit Aminopeptidase B.[5][6][8] This differential specificity makes it a
valuable tool for distinguishing between aminopeptidase activities in complex biological
systems.[9]
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Start: Prepare Reagents

1. Create serial dilutions
of Inhibitor (Amastatin/Ubenimex)

3. Add diluted inhibitor 2. Dilute CD13 enzyme
to 96-well plate in assay buffer

4. Add enzyme to plate
and pre-incubate for 15 min

5. Initiate reaction by
adding L-Leu-pNA substrate

7. Calculate reaction rates
and normalize to control

End: Determine IC50 value
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Comparative Profile

Primary Use: Clinical Drug (AML)

Inhibits APB, not APA

Lower Potency vs. APN (Ki ~4100 nM)

Primary Use: Research Tool

Inhibits APA, not APB

High Potency vs. APN (Ki ~19 nM)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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